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Compound of Interest

Compound Name: Selenium trioxide
CAS No.: 13768-86-0
Cat. No.: B077119
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of selenium trioxide (SeOs), a highly reactive
and powerful oxidizing agent. The information is curated for professionals in research and
development, with a focus on its chemical properties, synthesis, and safe handling. The CAS
Registry Number for selenium trioxide is 13768-86-0[1][2][3][4].

Core Properties and Data

Selenium trioxide is an inorganic compound with the formula SeOs[1][2][5][6]. It is a white,
hygroscopic crystalline solid that is notable for its strong oxidizing capabilities and its nature as
a Lewis acid[1][7]. The compound is thermally unstable and tends to decompose into selenium
dioxide (Se0:2) and oxygen[1][5]. It is used in the manufacturing of photoelectric cells and solar
energy devices[7].

Data Presentation: Quantitative Summary

The following table summarizes the key quantitative data for selenium trioxide.
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Property Value Source
CAS Registry Number 13768-86-0 [1112113114]
Molecular Formula SeOs [1][2][5][6]
Molar Mass 126.96 g/mol [11[2]
Appearance White hygroscopic crystals [1]
Density 3.44 g/lcm?3 [1]
Melting Point 118.35 °C (245.03 °F; 391.50 o

K)
Boiling Point Sublimes [1]

Solubility in Water

Very soluble; reacts vigorously

to form selenic acid

[1]i71e]

Crystal Structure

Tetragonal

[1]

LDso (rat, oral)

7 mg/kg

[1]

Synthesis and Experimental Protocols

The preparation of selenium trioxide is challenging due to its instability relative to selenium

dioxide[1]. It cannot be formed by the direct combustion of selenium in oxygen under normal

conditions[1].

Protocol 1: Dehydration of Selenic Acid

This method involves the dehydration of anhydrous selenic acid (H2SeQOa4) using a strong

dehydrating agent.

¢ Reactants: Anhydrous selenic acid, Phosphorus pentoxide (P40O10).

e Procedure:

o Mix anhydrous selenic acid with phosphorus pentoxide.

o Heat the mixture to a temperature of 150-160 °C[1].
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o Selenium trioxide is generated through the removal of water from the selenic acid. The
product can be collected via sublimation.

e Reaction: 2H2Se04 + P4010 — 2Se0s3 + 4HPOs3

Reactants
Selenic Acid 150-160°C
(H2SeOa) Dehydration
. Selenium Trioxide
150-160.C (SeO3)
Phosphorus Pentoxide Dehydration
(P4010)

Click to download full resolution via product page

Synthesis of SeOs via dehydration of selenic acid.

Protocol 2: Reaction of Potassium Selenate with Sulfur Trioxide
This alternative method utilizes liquid sulfur trioxide.
o Reactants: Potassium selenate (K2SeOa), liquid Sulfur trioxide (SOs).
e Procedure:
o React liquid sulfur trioxide directly with solid potassium selenate[1].
o The reaction yields selenium trioxide and potassium sulfate.
e Reaction: K2SeOas + SO3 - SeOs + K2SO0a

Chemical Reactivity and Pathways

Selenium trioxide's chemistry is generally similar to that of sulfur trioxide (SOs)[1]. Itis a
powerful oxidizing agent and reacts explosively with many oxidizable organic compounds[1].

Reaction with Water

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b077119/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-selenium-trioxide
https://www.benchchem.com/product/b077119/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-selenium-trioxide
https://en.wikipedia.org/wiki/Selenium_trioxide
https://www.benchchem.com/product/b077119/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-selenium-trioxide
https://www.benchchem.com/product/b077119/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-selenium-trioxide
https://en.wikipedia.org/wiki/Selenium_trioxide
https://en.wikipedia.org/wiki/Selenium_trioxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077119?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

SeOs reacts vigorously with water to produce selenic acid (H2SeOa), a strong acid[7][8].

Selenium Trioxide _ _
(Se0s) Vigorous Reaction

Selenic Acid

w (H2SeOs)
Water

(H20)

Click to download full resolution via product page
Formation of selenic acid from selenium trioxide and water.
Formation of Diselenium Pentaoxide

At elevated temperatures (120 °C), selenium trioxide reacts with selenium dioxide to form a

mixed-valence compound, diselenium pentaoxide (Se20s)[1].

Selenium Trioxide

(Se(VI)0s) &»
Diselenium Pentaoxide
120°C (Sez205)

Selenium Dioxide
(Se(IV)02)

Click to download full resolution via product page
Reaction pathway for the formation of diselenium pentaoxide.
Reactions with Lewis Bases

Similar to SOs, selenium trioxide acts as a Lewis acid and forms adducts with Lewis bases
such as pyridine, dioxane, and ether[1]. This reactivity is crucial for its use in specific organic
synthesis applications where controlled delivery of the SeOs moiety is required.

Structural Information

The structure of selenium trioxide varies with its physical state.
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» Solid Phase: In its solid form, SeOs exists as cyclic tetramers, forming an eight-membered
(Se-0)a ring. The selenium atoms are 4-coordinate in this structure[1].

e Gas Phase: In the gaseous state, selenium trioxide is present as a mixture of trigonal
planar monomers (Se-O bond length of 168.78 pm) and the cyclic tetramers found in the
solid state[1].

Safety and Handling

Selenium trioxide is a hazardous substance that requires strict safety protocols.

e Hazards: It is classified as toxic if swallowed or inhaled and may cause damage to organs
through prolonged or repeated exposure[1]. The substance is corrosive to the eyes, skin,
and respiratory tract[7]. Inhalation can lead to lung edema[7]. It is also very toxic to aquatic
life with long-lasting effects.

o Reactivity Hazards: As a strong oxidant, it reacts with combustible and reducing materials,
potentially causing fire or explosion. It reacts violently with water.

o Personal Protective Equipment (PPE): When handling, use of protective gloves, protective
clothing, a face shield, and respiratory protection is mandatory[7].
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Handling SeOs

Assess Risks:
Toxicity, Corrosivity,
Reactivity

l

Wear Full PPE:
Gloves, Goggles,
Face Shield, Respirator

:

Work in Fume Hood

'

Spill Kit Ready?

Proceed with Experiment
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Basic experimental workflow for safely handling SeO:s.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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